(2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(2-nitrophenyl)methanone

• IUPAC Name: [2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(2-nitrophenyl)methanone
• InChI: InChI=1S/C18H17N3O3S/c1-13-5-4-6-14(11-13)12-25-18-19-9-10-20(18)17(22)15-7-2-3-8-16(15)21(23)24/h2-8,11H,9-10,12H2,1H3
• InChI Key: DVEBZHRQDNQPCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NCCN2C(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol
• CAS No.: 851803-50-4

Description

(2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(2-nitrophenyl)methanone is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.41. The purity is usually 95%.
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Scientific Research Applications

• Antibacterial Properties : Chandra et al. (2020) synthesized a series of 1-(aryl)-2-(1H-imidazol-1-yl)methanones, including compounds with structural similarities to the requested compound. They found that these compounds exhibited significant antibacterial activities, suggesting their potential as broad-spectrum antibiotics. The study included binding mode analysis and predictive ADME (Absorption, Distribution, Metabolism, and Excretion) studies for these compounds (Chandra, Ganguly, Dey, & Sarkar, 2020).

• Synthesis and Antimicrobial Properties : Rashmi et al. (2014) conducted a study on the synthesis, antimicrobial, and antioxidant properties of (3-methoxy-5-nitrobenzofuran-2-yl)(phenyl)methanone derivatives. This research provides insights into the chemical synthesis and potential antimicrobial and antioxidant applications of compounds related to the one (Rashmi, Kumara, Sandeep, Nagendrappa, Sowmya, & Ganapathy, 2014).

• α-Glucosidase Inhibitory and Antioxidant Activities : Satheesh et al. (2017) explored the synthesis of hindered phenolic aminothiazoles, demonstrating that certain derivatives exhibited α-glucosidase inhibition and antioxidant activities. This indicates the potential of these compounds in managing conditions like diabetes and oxidative stress (Satheesh, Radha, Girija, Rajasekharan, & Maheswari, 2017).

• Polymer Science Applications : Ghaemy et al. (2013) synthesized novel poly(amide-ether)s bearing imidazole pendants, exploring their physical and optical properties. This research highlights the applicability of imidazole derivatives in the field of polymer science, particularly in the development of materials with specific thermal and optical properties (Ghaemy, Sharifi, Nasab, & Taghavi, 2013).

• Synthesis of Diarylacetylenes : Chu et al. (2009) focused on the synthesis of 1,2-diaryldiketones from diarylacetylenes, demonstrating the versatility of nitrophenyl methanone compounds in chemical synthesis (Chu, Chen, & Wu, 2009).